Cas no 392253-36-0 (N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethylbenzamide)

N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethylbenzamide structure
392253-36-0 structure
Product Name:N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethylbenzamide
CAS No:392253-36-0
MF:C21H21N3O2S
MW:379.475343465805
CID:6298390
PubChem ID:3306277
Update Time:2025-07-31

N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethylbenzamide
    • AKOS024576271
    • F0396-0059
    • N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide
    • N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide
    • 392253-36-0
    • Oprea1_286829
    • SR-01000442637
    • SR-01000442637-1
    • N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,5-dimethylbenzamide
    • Inchi: 1S/C21H21N3O2S/c1-13-8-14(2)10-15(9-13)21(25)22-20-18-11-27-12-19(18)23-24(20)16-4-6-17(26-3)7-5-16/h4-10H,11-12H2,1-3H3,(H,22,25)
    • InChI Key: QNCFOANPZDFMAP-UHFFFAOYSA-N
    • SMILES: S1CC2C(C1)=C(NC(C1C=C(C)C=C(C)C=1)=O)N(C1C=CC(=CC=1)OC)N=2

Computed Properties

  • Exact Mass: 379.13544809g/mol
  • Monoisotopic Mass: 379.13544809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 81.4Ų

N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,5-dimethylbenzamide Pricemore >>

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